CID 136259130

• InChI: InChI=1S/C13H18N5O4/c1-16(2)13-14-11-10(12(21)15-13)17(3)6-18(11)9-4-7(20)8(5-19)22-9/h4,6-9,19-20H,5H2,1-3H3/p+1/t7-,8+,9+/m0/s1
• InChI Key: ANJINXNYOUAULY-DJLDLDEBSA-O
• Canonical SMILES: CN1C=[N+](C2=C1C(=O)NC(=N2)N(C)C)C3[CH]C(C(O3)CO)O
• Isomeric SMILES: CN1C=[N+](C2=C1C(=O)NC(=N2)N(C)C)[C@H]3[CH][C@@H]([C@H](O3)CO)O
• Molecular Formula: C13H19N5O4+
• Molecular Weight: 309.32 g/mol

Description

CID 136259130 is an organic compound belonging to the class of heterocyclic compounds. It is a 5-membered ring structure comprised of one nitrogen and four carbon atoms. It is also known as a 1-azabicyclo[2.2.2]octane compound. This compound has been studied extensively due to its potential applications in the field of medicinal chemistry. In particular, its ability to interact with certain proteins and enzymes has made it a promising target for drug development.

Scientific Research Applications

• Methodological Challenges in Developmental Research : (Hamaker, Mulder, & van IJzendoorn, 2020) discuss the challenges in developmental research, emphasizing the importance of aligning research goals with appropriate research designs. This paper could provide insights into methodological considerations that might be relevant when studying the applications of CID 136259130 in developmental contexts.

• Scientific Software Frameworks : (Appelbe, Moresi, Quenette, & Simter, 2007) highlight the difficulties in developing scientific software and the emergence of scientific software frameworks. This information could be useful in understanding the computational tools and frameworks that might support research involving CID 136259130.

• Chemically Induced Dimerization (CID) in Biological Research : (Voss, Klewer, & Wu, 2015) discuss the use of chemically induced dimerization as a tool to study various biological processes. While this paper focuses on a different aspect of CID, it underscores the potential of chemical tools in scientific research, which might be indirectly related to the research applications of CID 136259130.

• Machine Learning in IoT Security : (Verma & Ranga, 2019) explore the use of machine learning for securing Internet of Things (IoT) applications. The insights from this paper could be relevant if CID 136259130 has applications in IoT or cybersecurity contexts.

• Data Sharing Practices in Scientific Research : (Tenopir et al., 2011) provide an overview of data sharing practices among scientists, which could be beneficial in understanding the collaborative and data management aspects of research involving CID 136259130.